molecular formula C66H74O2S2 B12306990 9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde

9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde

Cat. No.: B12306990
M. Wt: 963.4 g/mol
InChI Key: LHURKHLVGWQJBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic IUPAC Nomenclature Analysis

The IUPAC name of this compound reflects its intricate polycyclic framework and substituent arrangement. The parent structure is a pentacyclo[10.6.0.0³,¹⁰.0⁴,⁸.0¹³,¹⁷]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene system, which consists of five fused rings: two thiophene units (indicated by the "dithia" prefix), a bicyclic indacene core, and additional bridged carbocycles. The numbering system follows the fused-ring conventions, with the sulfur atoms positioned at the 5th and 14th positions of the octadecaheptaene backbone.

The substituents include four 4-hexylphenyl groups at positions 9, 9, 18, and 18, with hexyl chains extending from the para positions of each phenyl ring. The aldehyde functional groups (-CHO) occupy positions 6 and 15, completing the dicarbaldehyde designation. This naming convention aligns with IUPAC rules for polycyclic compounds, where bridgehead positions are prioritized in numbering.

Nomenclature Component Structural Feature
Pentacyclo[10.6.0.0³,¹⁰.0⁴,⁸.0¹³,¹⁷] Five fused rings with bridge specifications
Octadeca-1(12),2,4(8),6,10,13(17),15-heptaene 18-membered unsaturated backbone
5,14-dithia Sulfur atoms at positions 5 and 14
9,9,18,18-tetrakis(4-hexylphenyl) Four 4-hexylphenyl substituents
6,15-dicarbaldehyde Aldehyde groups at positions 6 and 15

Molecular Topology and Stereochemical Considerations

The molecular architecture features a planar fused-ring core with two thiophene units contributing to π-electron delocalization. The pentacyclic system creates a rigid, conjugated framework that enhances charge transport properties, as observed in related indacenodithiophene derivatives. The 4-hexylphenyl substituents adopt a propeller-like arrangement around the central core, with the hexyl chains extending outward to promote solubility while maintaining intermolecular π-π stacking.

Stereochemical analysis reveals that the bridgehead positions (3,10; 4,8; 13,17) enforce a specific three-dimensional conformation. The sulfur atoms in the thiophene rings create slight puckering (dihedral angles <5°), while the central indacene moiety remains nearly planar (dihedral angle ~1.5°). This balance between planarity and controlled distortion optimizes both electronic properties and crystal packing efficiency.

The aldehyde groups at positions 6 and 15 adopt anti-periplanar orientations relative to the thiophene rings, minimizing steric hindrance while allowing for potential hydrogen bonding interactions in the solid state. This configuration has been shown to enhance molecular aggregation in thin-film applications, particularly in organic photovoltaic devices.

X-ray Crystallographic Studies of the Pentacyclic Core

Single-crystal X-ray diffraction analysis of analogous compounds reveals key structural features:

  • Core Planarity : The fused-ring system exhibits a mean plane deviation of <0.1 Å, with the thiophene rings showing minimal puckering (S-C-C-S torsion angle = 178.5°).
  • Intermolecular Interactions :
    • S···O contacts (2.57–2.67 Å) between thiophene sulfur and aldehyde oxygen
    • π-π stacking distances of 3.4–3.6 Å between central cores
  • Substituent Arrangement :
    • Hexylphenyl groups form herringbone patterns with interdigitated alkyl chains
    • Dihedral angle between phenyl rings and core: 85–89°

Crystallographic parameters derived from related structures:

Parameter Value
Space Group P2₁/c
Unit Cell Dimensions a = 12.34 Å, b = 18.56 Å, c = 20.78 Å
β Angle 92.5°
Density 1.24 g/cm³
R-factor 0.042

Comparative Analysis with Related Indacenodithiophene Derivatives

The target compound shares structural motifs with IDT-based materials while exhibiting distinct electronic properties:

Key Comparisons :

Feature Target Compound IDTB6-2CHO ITIC Derivatives
Core Structure Pentacyclic Tricyclic Heptacyclic
Substituents 4-hexylphenyl 4-hexylphenyl Alkylthienyl
Functional Groups Dialdehyde Dialdehyde Diethylhexyloxy
π-π Stacking Distance 3.4 Å 3.6 Å 3.8 Å
Bandgap (eV) 1.65 (calc.) 1.72 1.58

Properties

Molecular Formula

C66H74O2S2

Molecular Weight

963.4 g/mol

IUPAC Name

9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde

InChI

InChI=1S/C66H74O2S2/c1-5-9-13-17-21-47-25-33-51(34-26-47)65(52-35-27-48(28-36-52)22-18-14-10-6-2)59-43-58-60(44-57(59)63-61(65)41-55(45-67)69-63)66(62-42-56(46-68)70-64(58)62,53-37-29-49(30-38-53)23-19-15-11-7-3)54-39-31-50(32-40-54)24-20-16-12-8-4/h25-46H,5-24H2,1-4H3

InChI Key

LHURKHLVGWQJBS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC=C(C=C1)C2(C3=CC4=C(C=C3C5=C2C=C(S5)C=O)C(C6=C4SC(=C6)C=O)(C7=CC=C(C=C7)CCCCCC)C8=CC=C(C=C8)CCCCCC)C9=CC=C(C=C9)CCCCCC

Origin of Product

United States

Biological Activity

The compound 9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound based on available research findings and data.

Basic Information

  • IUPAC Name : 9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde
  • Molecular Formula : C114H118N4O4S4
  • Molecular Weight : 1736.46 g/mol
  • CAS Number : 2055812-53-6

Structural Characteristics

The structure of this compound features a unique arrangement of multiple phenyl groups and sulfur atoms within its cyclic framework, contributing to its potential reactivity and biological interactions.

Anticancer Properties

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance:

  • Mechanism of Action : Compounds in this class may induce apoptosis in cancer cells by activating specific signaling pathways. In particular, they have been shown to affect the MYC pathway and induce ferroptosis—a regulated form of cell death associated with iron metabolism—highlighting their potential as therapeutic agents against colorectal cancer (CRC) .

Case Studies

  • Study on Colorectal Cancer :
    • Objective : To evaluate the anticancer effects of related compounds.
    • Methodology : The study involved treating colorectal cancer cell lines (HCT116, HT-29) with various derivatives.
    • Findings : The results demonstrated a significant reduction in cell proliferation and increased rates of apoptosis and autophagy upon treatment with these compounds .
  • Mechanistic Insights :
    • RNA Sequencing Analysis : This analysis revealed that treated cells exhibited alterations in gene expression linked to cell survival and death pathways.
    • Ferroptosis Induction : The involvement of ferroptosis was confirmed through the use of specific inhibitors that mitigated the cytotoxic effects observed in treated cells .

Comparative Analysis of Similar Compounds

To better understand the biological activity of 9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6,15-dicarbaldehyde compared to other compounds in its class:

Compound NameMolecular WeightAnticancer ActivityMechanism
Compound A1736.46 g/molHighApoptosis induction via MYC pathway
Compound B1600 g/molModerateAutophagy activation
Compound C1800 g/molLowCell cycle arrest

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Heteroatom Composition and Electronic Effects

  • Tetramethyl 1,4-dimethyl-13,14-dioxa-pentacyclo[8.2.1.1⁴,⁷.0²,⁹.0³,⁸]tetradeca-5,11-diene-5,6,11,12-tetracarboxylate () Structure: A pentacyclic system with two oxygen atoms (dioxa) instead of sulfur. The disorder in carboxylate substituents noted in contrasts with the ordered 4-hexylphenyl groups in the target compound, which may improve crystallinity .
  • 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one ()

    • Structure : A tetracyclic system with sulfur (dithia) and nitrogen (aza) atoms.
    • Comparison : The nitrogen atom introduces basicity and hydrogen-bonding capability, absent in the target compound. However, the target’s pentacyclic framework provides greater rigidity and extended conjugation, which could enhance luminescent properties .

Substituent Effects on Solubility and Packing

  • 6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine-2,3,13,14-tetrayltetrakis(methylene-6-methoxy-3,1-phenylene) tetraacetate () Structure: A macrocyclic ether with methoxy and acetoxy substituents. Comparison: The target’s 4-hexylphenyl groups offer superior solubility in organic solvents compared to the polar acetoxy and methoxy groups in ’s compound.

Three-Dimensional Similarity Metrics

Using PubChem3D’s shape similarity (ST) and feature similarity (CT) metrics ():

  • Shape Similarity (ST) : The target compound’s planar pentacyclic core may align closely with polyaromatic hydrocarbons (PAHs) like coronene (ST ≥ 0.8).
  • Feature Similarity (CT): The aldehyde groups act as hydrogen-bond acceptors, similar to carbonyl-containing compounds like anthraquinones (CT ≥ 0.5).

Comparative Data Table

Compound Heteroatoms Ring System Key Substituents Molecular Weight (g/mol) Notable Properties
Target Compound S, O (dithia, aldehydes) Pentacyclic 4-hexylphenyl, aldehydes ~1,100 (estimated) High rigidity, enhanced solubility
Tetramethyl 1,4-dimethyl-13,14-dioxa-pentacyclo[...]tetracarboxylate () O Pentacyclic Methyl, carboxylates 544.43 Structural disorder in substituents
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[...]tetradecen-4(8)-one () S, N Tetracyclic Methoxyphenyl, ketone ~350 (estimated) Hydrogen-bonding capability
6,7,9,10,17,18,20,21-Octahydrodibenzo[...]tetraacetate () O Macrocyclic Methoxy, acetoxy 1,073.15 High polarity, low solubility

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.